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Natural Sources and Basic Properties

Dotriacontanoic acid, also known as Lacceroic acid, is a saturated very-long-chain fatty acid [1]. The

primary natural source identified is stick lac wax [1]. It can also be derived through the oxidation of 1-

dotriacontanol (lacceryl alcohol), followed by purification [1].

The table below summarizes its core chemical information:

Property Description

Systematic Name Dotriacontanoic acid [1]

Common Name Lacceroic acid [1]

Type Saturated fatty acid [1]

Chemical Formula C₃₂H₆₄O₂ [1]

Molar Mass 480.85 g/mol [1]

Known Natural Source Stick lac wax [1]

A derivative, ethyl lacceroate, can be obtained as a crystalline solid (rhombic plates, melting point 76 °C) by

reacting lacceroic acid with HCl gas in boiling absolute ethanol [1].
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Research Context and Information Gaps

The available data primarily comes from older chemical inventories and foundational texts [1]. Current

research on very-long-chain fatty acids (VLCFAs) is extensive, but it often focuses on more common types.

Dotriacontanoic acid is considered a "minor" component in biological systems, which may explain the

scarcity of recent, dedicated studies and the absence of detailed, modern extraction and analysis protocols in

the search results.

For context, the diagram below outlines the general biosynthetic pathway for saturated straight-chain fatty

acids, which culminates in the 16-carbon palmitic acid. Dotriacontanoic acid would require further

elongation steps beyond this core process [2].
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General biosynthetic pathway for saturated fatty acids, with elongation to C32:0.

Suggested Research Directions

To obtain the in-depth technical data you require, I suggest the following pathways:

Consult Specialized Databases: Search scientific databases like SciFinder Navigator, Reaxys, or

the USDA's specialized lipid databases using the term "Dotriacontanoic acid" or its CAS number (if
available). These resources often contain more detailed spectral data and property information.

Review Articles on VLCFAs: Look for recent review articles on the biological roles and analysis of
very-long-chain fatty acids. These reviews may mention Dotriacontanoic acid in context and cite

relevant primary research.
Explore Related Industrial Processes: Investigate the chemical composition of lac (shellac) wax
and its refining processes, as this is a known commercial source.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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